Cas no 94827-95-9 (1,4,4-trimethyl-3-azabicyclo3.2.1octan-2-one)

• Product Name: 1,4,4-trimethyl-3-azabicyclo3.2.1octan-2-one
• CAS No: 94827-95-9
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• MDL: MFCD24603295
• CID: 2818402
• PubChem ID: 71330603
• Update Time: 2025-04-21

1,4,4-trimethyl-3-azabicyclo3.2.1octan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,4,4-trimethyl-3-azabicyclo3.2.1octan-2-one
• SCHEMBL22693978
• EN300-318540
• 1,4,4-Trimethyl-3-azabicyclo[3.2.1]octan-2-one
• DTXSID80759281
• 94827-95-9

• MDL： MFCD24603295
• Inchi： 1S/C10H17NO/c1-9(2)7-4-5-10(3,6-7)8(12)11-9/h7H,4-6H2,1-3H3,(H,11,12)
• InChI Key： PBWHMIKVKLPBCY-UHFFFAOYSA-N
• SMILES： O=C1C2(C)CCC(C(C)(C)N1)C2

Computed Properties

• Exact Mass: 167.131014166Da
• Monoisotopic Mass: 167.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams